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Compound Focus: Hyprolose

CAS No.: 9004-64-2

Cat. No.: S530259

Understanding the Nomenclature

"Hyprolose" is listed as a synonym or alias for Hydroxypropyl Methylcellulose (HPMC) in chemical
databases and technical guidelines [1] [2] [3]. The name "Hypromellose" is the preferred official name used
in pharmacopeias (like USP) for the pharmaceutical grade of this polymer [4] [3] [5]. The terms HPMC,
Hypromellose, and Hyproloese all refer to the same chemical entity, a semi-synthetic, water-soluble polymer

derived from cellulose [1] [3].

Core Properties and Specifications

HPMC is a non-ionic cellulose ether, meaning it does not ionize in water but exists in molecular form,
contributing to its stability and compatibility with other ingredients [1] [2]. Key technical specifications vary

by grade and application.

Table 1: Key Technical Properties of HPMC

Property Description Relevance/Note

CAS Number 9004-65-3 [3] [5] Universal identifier
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Property Description

Molecular Variable (C18H38014 provided as an example) [3]
Formula

Appearance White to off-white powder or granules [6] [5]
Solubility Soluble in cold water and some organic solvents;

insoluble in hot water and ethanol [1] [6] [5]

Viscosity Very broad, from ~80 cP to over 100,000 cP (2%
Range aqueous solution) [1] [6] [5]

Gel Specific to grade; inversely related to methoxy content
Temperature [1]1[2]

Application-Based Viscosity Selection

Selecting the correct viscosity grade is critical for formulation performance.

Table 2: HPMC Viscosity Selection Guide for Different Applications

Relevancel/Note

A polymer with variable
chain length

Odorless [5]

Exhibits thermal gelation

A key differentiating factor

Typically between 50-90°C

Application Area

Recommended Viscosity

Primary Function

Pharmaceuticals (Oral
Solid Dosage)

Construction (Putty
Powder)

Construction (Mortar)

Adhesives & Liquid
Coatings

Varies (e.g., 80-120 cP for film coating;

4,000-100,000+ cP for matrix tablets) [6] [7]

~100,000 cP [1] [2]

~150,000 cP [1] [2]

High viscosity (Instant-type product) [1] [2]

Drug release control, film
formation, thickening [3] [7]

Water retention, thickening,
workability

Water retention and
improved application

Thickening and suspension
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Key Experimental Protocols

Dissolution Methods for HPMC

Due to its tendency to clump in water, specific dissolution protocols must be followed.

(Start HPMC Dissolutioa

For powder formulations

For pure HPMC solution
(e.g., putty, mortar)

(Hot Water Dissolution Method) (Powder Mixing Method)

(Clear, Viscous Gel Formed)
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HPMC dissolution workflow: hot water vs. powder mixing.

e Hot Water Dissolution Method: This method leverages the fact that HPMC is insoluble in hot water.
Dispersing the powder in hot water (around 70°C) first allows the particles to separate without
dissolving, forming a slurry. Upon subsequent cooling and stirring, the HPMC hydrates and dissolves
fully, leading to a clear, viscous gel [1] [2].

e Powder Mixing Method: This is the preferred industrial method for dry blends like putty powder and
mortar. HPMC powder is first uniformly mixed with a large quantity of other powdered ingredients
(e.g., cement, calcium carbonate). When water is added, each tiny HPMC particle is surrounded by
other powder particles, preventing clumping and allowing for rapid and uniform dissolution [1] [2].

Quality Assessment Tests

Simple, intuitive methods to judge HPMC quality include:

¢ Transmittance: Dissolve HPMC in water to form a gel. Higher transmittance (more transparent gel)
indicates less insoluble matter and higher purity [1] [2].

e Water Retention Test: This is a critical performance indicator, especially for construction
applications. It can be evaluated by applying a standard mortar or paste to a substrate and measuring
weight loss over time under controlled conditions (e.g., temperature and humidity). Better water
retention results in slower drying [1].

HPMC in Pharmaceutical Development

In drug development, HPMC is a versatile polymer essential for formulating robust drug products.

e Matrix Systems for Controlled Release: HPMC is the polymer of choice for hydrophilic matrix
systems. Upon contact with water, it hydrates to form a viscous gel layer that controls the release of
the drug by both diffusion and erosion mechanisms [3] [7]. The release profile can be tailored by
selecting HPMC with specific viscosity grades and polymer-to-drug ratios.

¢ Film Coating: Lower viscosity grades of HPMC are widely used for tablet coating, providing a
protective barrier, improving appearance and swallowability, and acting as a platform for controlled
release [5] [7].

e Advanced Derivatives for Specialized Applications: Chemical modification of HPMC leads to
enteric polymers like Hydroxypropyl Methylcellulose Phthalate (HPMCP) and Hydroxypropyl
Methylcellulose Acetate Succinate (HPMCAS). These derivatives are insoluble in acidic gastric
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fluid but dissolve at higher pH in the intestine, making them ideal for enteric coating to protect drugs
from stomach acid or for targeting drug release in the intestine [7].

Key Takeaways for Researchers

¢ Hyprolose, Hypromellose, and HPMC are synonymous; the name used depends on the context
(pharmacopeial vs. industrial).

¢ Viscosity and substitution type are the primary levers for controlling functionality in your
formulation.

e Proper dissolution technique is non-negotiable to achieve a lump-free solution and consistent

performance.
¢ HPMC's value extends beyond traditional roles into advanced drug delivery systems through its
functional derivatives like HPMCP and HPMCAS.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b530259#hyprolose-vs-hydroxypropyl-methylcellulose-

differences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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